Cas no 16932-45-9 (2-Bromo-1,3-dimethoxybenzene)

• Product Name: 2-Bromo-1,3-dimethoxybenzene
• CAS No: 16932-45-9
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• MDL: MFCD07780177
• CID: 87766
• PubChem ID: 612296
• Update Time: 2025-11-02

2-Bromo-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3-dimethoxybenzene
• 2-BROMO-1,3-DIMETHOXY-BENZENE
• 1-Bromo-2,6-dimethoxybenzene
• 2.6-Dimethoxybromo benzene
• 2-Bromo-3-methoxyanisole
• 1,3-Dimethoxy-2-bromobenzene
• 2,6-Dimethoxybromobenzene
• SY040805
• AC-27920
• B3488
• Z1269143259
• FT-0689833
• J-010527
• Benzene, 2-bromo-1,3-dimethoxy-
• DS-16400
• EN300-111574
• 16932-45-9
• Benzene, bromo-1,3-dimethoxy-
• (2-pyridylamino)methylenemalonicaciddiethylester
• AM61377
• DTXSID00346455
• MFCD07780177
• 1,3-Dimethoxy-2-bromobenzene, 97%
• CS-W008252
• FT-0689834
• AKOS015889471
• O10672
• SCHEMBL1501174
• DTXCID30297527

• MDL： MFCD07780177
• Inchi： 1S/C8H9BrO2/c1-10-6-4-3-5-7(11-2)8(6)9/h3-5H,1-2H3
• InChI Key： VHVYSMMZHORFKU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 215.97900
• Monoisotopic Mass: 215.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.412
• Melting Point: 93.0 to 97.0 deg-C
• Boiling Point: 273°C(lit.)
• Flash Point: 106 ºC
• Refractive Index: 1.527
• Water Partition Coefficient: Insoluble in water.
• PSA: 18.46000
• LogP: 2.46630
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Bromo-1,3-dimethoxybenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Bromo-1,3-dimethoxybenzene

Comprehensive Analysis of 2-Bromo-1,3-dimethoxybenzene (CAS No. 16932-45-9): Properties, Applications, and Industry Trends

2-Bromo-1,3-dimethoxybenzene (CAS No. 16932-45-9), also known as 1-bromo-2,6-dimethoxybenzene, is a versatile aromatic compound widely used in organic synthesis and pharmaceutical intermediates. Its molecular formula, C₈H₉BrO₂, highlights a unique bromine-substituted dimethoxybenzene structure, making it valuable for coupling reactions and functional group transformations. Researchers frequently search for "2-Bromo-1,3-dimethoxybenzene synthesis" or "CAS 16932-45-9 applications," reflecting its industrial relevance.

The compound's physicochemical properties include a melting point of 45–48°C and a boiling point of 265–267°C, with solubility in common organic solvents like ethanol and dichloromethane. Its stability under inert atmospheres and role as a building block in agrochemicals align with trending topics such as "green chemistry alternatives" and "sustainable halogenated intermediates." Analytical techniques like GC-MS and NMR are essential for quality control, addressing frequent queries about "purity analysis of 16932-45-9."

In pharmaceuticals, 2-Bromo-1,3-dimethoxybenzene serves as a precursor for antitumor and antiviral agents, resonating with searches for "drug discovery intermediates 2024." The rise of AI-driven molecular design has further spotlighted its utility in fragment-based drug development. Additionally, its use in liquid crystal materials and OLED manufacturing caters to the booming demand for "advanced electronic materials."

Regulatory compliance, such as REACH and FDA guidelines, is critical for handling this compound. Safety data sheets (SDS) emphasize proper storage (2–8°C under nitrogen) and PPE protocols, addressing common concerns like "safe handling of brominated aromatics." The market for high-purity 16932-45-9 is expanding, driven by Asia-Pacific pharmaceutical hubs, with suppliers focusing on "just-in-time delivery" models.

Emerging research explores catalytic debromination methods to enhance sustainability, tapping into the "circular economy in fine chemicals" trend. Patent filings reveal novel applications in flavors and fragrances, while cost-effective scaled-up production methods remain a key industry challenge. This positions 2-Bromo-1,3-dimethoxybenzene as a focal point for innovation in specialty chemicals.